Cas no 1157654-70-0 (1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]-)

• Product Name: 1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]-
• CAS No: 1157654-70-0
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 5215646
• Update Time: 2025-07-25

1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• N-[(5-methylfuran-2-yl)methyl]-2H-indazol-6-amine
• N-[(5-methylfuran-2-yl)methyl]-1H-indazol-6-amine
• Z1127236555
• 1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]-

• Inchi： 1S/C13H13N3O/c1-9-2-5-12(17-9)8-14-11-4-3-10-7-15-16-13(10)6-11/h2-7,14H,8H2,1H3,(H,15,16)
• InChI Key： VHDYDTKJEVASMD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNC1C=CC2C=NNC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 3.2
• Topological Polar Surface Area: 53.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]-

Professional Introduction to 1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]- (CAS No. 1157654-70-0)

1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]-, a compound with the CAS number 1157654-70-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the indazole class of heterocyclic aromatic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 1H-indazol-6-amine core and a N-[(5-methyl-2-furanyl)methyl] substituent, endow it with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The indazole scaffold is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of the N-[(5-methyl-2-furanyl)methyl] group into the indazole core enhances its pharmacological profile by increasing its solubility and bioavailability. This modification also contributes to the compound's ability to interact with various biological targets, making it a versatile tool for drug discovery.

Recent studies have highlighted the importance of indazole derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that certain indazole-based compounds exhibit potent inhibitory effects on kinases and other enzymes involved in cancer progression. The compound in question, 1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]-, has shown promise in preclinical studies as a potential inhibitor of specific kinases that play a crucial role in tumor growth and metastasis.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the indazole ring followed by the introduction of the N-[(5-methyl-2-furanyl)methyl] group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in the synthesis.

In terms of pharmacological activity, 1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]- has demonstrated significant potential in several preclinical models. Studies have shown that it can effectively inhibit the activity of various kinases, including those overexpressed in cancer cells. Additionally, this compound has exhibited anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

The structural flexibility of the indazole core allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. By modifying different parts of the molecule, scientists can enhance its binding affinity to target proteins and improve its overall efficacy. This adaptability makes 1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]- a valuable scaffold for developing novel drugs targeting a wide range of diseases.

In conclusion, 1H-Indazol-6-amine, N-[(5-methyl-2-furanyl)methyl]- (CAS No. 1157654-70-0) is a highly promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an important role in the discovery and development of new therapeutic agents.